Cas no 61735-78-2 (2,10-difluorobenzo(a,i)pyrene)
2,10-difluorobenzo(a,i)pyrene structure
Product Name:2,10-difluorobenzo(a,i)pyrene
CAS No:61735-78-2
MF:C24H12F2
MW:338.348893165588
CID:955025
PubChem ID:43771
Update Time:2025-04-19
2,10-difluorobenzo(a,i)pyrene Chemical and Physical Properties
Names and Identifiers
-
- 2,10-difluorobenzo(a,i)pyrene
- 2,10-Difluorodibenzo<a,i>pyrene
- 2,10-Difluorobenzo(rst)pentaphene
- BRN 2006947
- DIFLUORODIBENZO(A,I)PYRENE, 2,10-
- 61735-78-2
- 4,16-difluorohexacyclo[10.10.2.02,7.09,23.014,19.020,24]tetracosa-1,3,5,7,9(23),10,12,14(19),15,17,20(24),21-dodecaene
- UNII-SEZ1ND62IW
- DTXSID30210736
- SEZ1ND62IW
- BENZO(rst)PENTAPHENE, 2,10-DIFLUORO-
- 2,10-Difluorodibenzo(a,i)pyrene
-
- Inchi: 1S/C24H12F2/c25-17-5-6-19-16(11-17)10-15-2-1-14-9-13-3-4-18(26)12-22(13)21-8-7-20(19)23(15)24(14)21/h1-12H
- InChI Key: VWZJCJJPDPIZMY-UHFFFAOYSA-N
- SMILES: FC1C=CC2C=C3C=CC4=CC5C=C(C=CC=5C5=CC=C(C=2C=1)C3=C54)F
Computed Properties
- Exact Mass: 338.09076
- Monoisotopic Mass: 338.09070671g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 26
- Rotatable Bond Count: 0
- Complexity: 546
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.7
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Density: 1.1166 (rough estimate)
- Boiling Point: 314.59°C (rough estimate)
- Refractive Index: 1.5360 (estimate)
- PSA: 0
2,10-difluorobenzo(a,i)pyrene Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
61735-78-2 (2,10-difluorobenzo(a,i)pyrene) Related Products
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